Cas no 647008-42-2 (L-Aspartic acid, L-glutaminyl-L-alanyl-L-alanyl-)
647008-42-2 structure
Product Name:L-Aspartic acid, L-glutaminyl-L-alanyl-L-alanyl-
CAS No:647008-42-2
MF:C15H25N5O8
MW:403.38770365715
CID:418823
PubChem ID:71379108
Update Time:2025-04-19
L-Aspartic acid, L-glutaminyl-L-alanyl-L-alanyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Aspartic acid, L-glutaminyl-L-alanyl-L-alanyl-
- (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2,5-diamino-5-oxopentanoyl]amino]propanoyl]amino]propanoyl]amino]butanedioic acid
- L-Glutaminyl-L-alanyl-L-alanyl-L-aspartic acid
- 647008-42-2
- DTXSID60801696
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- Inchi: 1S/C15H25N5O8/c1-6(19-14(26)8(16)3-4-10(17)21)12(24)18-7(2)13(25)20-9(15(27)28)5-11(22)23/h6-9H,3-5,16H2,1-2H3,(H2,17,21)(H,18,24)(H,19,26)(H,20,25)(H,22,23)(H,27,28)/t6-,7-,8-,9-/m0/s1
- InChI Key: KVMHHPCQICFUAW-JBDRJPRFSA-N
- SMILES: O=C([C@H](CCC(N)=O)N)N[C@@H](C)C(N[C@@H](C)C(N[C@H](C(=O)O)CC(=O)O)=O)=O
Computed Properties
- Exact Mass: 403.17045
- Monoisotopic Mass: 403.17031277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 12
- Complexity: 638
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.8
- Topological Polar Surface Area: 231Ų
Experimental Properties
- PSA: 231.01
L-Aspartic acid, L-glutaminyl-L-alanyl-L-alanyl- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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